Cas no 2228634-54-4 ((1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutyl)methanamine)

• Product Name: (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutyl)methanamine
• CAS No: 2228634-54-4
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5867457
• PubChem ID: 165785246
• Update Time: 2025-08-04

(1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutyl)methanamine
• (1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutyl)methanamine
• EN300-1788582
• 2228634-54-4

• Inchi： 1S/C14H23N/c1-13(2)10-4-5-11(12(13)8-10)14(9-15)6-3-7-14/h5,10,12H,3-4,6-9,15H2,1-2H3
• InChI Key： KAOTWPQEXMTBJD-UHFFFAOYSA-N
• SMILES： NCC1(CCC1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutyl)methanamine

Compound CAS No 2228634-54-4: (1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutyl)methanamine

The compound with CAS No 2228634-54-4, known as (1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutyl)methanamine, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of bicyclic amines and has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

Bicyclo[3.1.1]heptane is a rigid bicyclic structure that provides the compound with exceptional stability and rigidity. The presence of two methyl groups at the 6-position of the bicyclo system further enhances its steric properties, making it a valuable component in the design of advanced materials and drug molecules. The cyclobutyl group attached to the bicyclo structure introduces additional strain and reactivity, which can be exploited in various chemical transformations.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its potential as a building block for more complex molecular architectures. Researchers have employed advanced synthetic techniques, such as ring-closing metathesis and asymmetric catalysis, to construct the bicyclo[3.1.1]heptane framework with high precision. These methods have not only improved the yield and purity of the compound but also opened new avenues for its functionalization.

The methanamine group in the molecule plays a crucial role in determining its reactivity and biological activity. This group can act as a nucleophile in various reactions, enabling the formation of amine-containing derivatives with diverse functionalities. For instance, the compound has been used as a precursor for synthesizing bioactive molecules targeting specific receptors or enzymes.

In terms of applications, this compound has shown promise in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Its rigid structure and unique substitution pattern make it an ideal candidate for modulating protein-protein interactions or inhibiting enzymatic activity. Preclinical studies have demonstrated that derivatives of this compound exhibit potent biological activity with minimal off-target effects.

Moreover, the compound's ability to form stable covalent bonds has led to its use in materials science applications, such as the development of advanced polymers and coatings. Its incorporation into polymer networks has been shown to enhance mechanical properties and thermal stability, making it a valuable additive in high-performance materials.

From a sustainability perspective, researchers have explored green chemistry approaches to synthesize this compound, reducing waste and improving energy efficiency. For example, catalytic hydrogenation using renewable feedstocks has been employed to construct the bicyclo[3.1.1]heptane framework in an environmentally friendly manner.

In conclusion, CAS No 2228634-54-4 represents a versatile and innovative compound with broad applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies, positions it as a key player in advancing both pharmaceutical research and materials development.